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For Immediate Release

This technical guide provides a comprehensive overview of the discovery and history of

vanadium iodide compounds, tailored for researchers, scientists, and professionals in drug

development. The document details the synthesis, characterization, and historical significance

of these compounds, presenting quantitative data in accessible formats and outlining key

experimental protocols.

Introduction: A Late Discovery Among Vanadium
Halides
The history of vanadium iodide compounds begins significantly later than that of other

vanadium halides. While Sir Henry Enfield Roscoe conducted extensive research on vanadium

and its compounds, successfully isolating the pure metal in 1867 by reducing vanadium(II)

chloride, there is no definitive evidence to suggest he synthesized any vanadium iodides. His

foundational work, detailed in his Bakerian Lecture of 1867, focused primarily on vanadium

chlorides and oxides.

The earliest significant application, and therefore synthesis, of a vanadium iodide appears to be

in the early 20th century. Vanadium(III) iodide (VI₃) was a key component in the van Arkel-de

Boer process, developed in 1925, for the purification of vanadium metal. This indicates that a

reliable method for synthesizing VI₃ existed prior to this date, likely through the direct reaction

of vanadium metal with iodine at elevated temperatures.
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Key Vanadium Iodide Compounds: Synthesis and
Properties
This section details the discovery and characterization of the primary vanadium iodide

compounds.

Vanadium(III) Iodide (VI₃)
Discovery and First Synthesis: While the exact date and discoverer of the first synthesis of VI₃

are not definitively documented in readily available literature, its use in the 1925 van Arkel-de

Boer process necessitates its prior existence. The foundational synthetic method involves the

direct combination of the elements. A comprehensive study of VI₃ was later published in 1969

by Juza, Giegling, and Schäfer.

Experimental Protocol for Synthesis (Juza, Giegling, and Schäfer, 1969):

A stoichiometric mixture of vanadium powder and iodine is sealed in an evacuated quartz

ampoule. The ampoule is then heated in a two-zone furnace. The zone containing the

reactants is maintained at approximately 500°C, while the empty end of the ampoule is kept at

a slightly lower temperature to allow for the sublimation and crystallization of the VI₃ product.

The reaction proceeds over several days to ensure completion.

Physical and Chemical Properties:
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Property Value Reference

Formula VI₃ [1]

Molar Mass 431.65 g/mol [1]

Appearance
Black, hygroscopic, crystalline

solid
[1]

Crystal Structure
Bismuth(III) iodide (BiI₃) type,

rhombohedral
[1]

Density 5.14 g/cm³ [1]

Magnetic Properties Paramagnetic [1]

Solubility
Soluble in water to form a

green solution
[1]

Historical Significance: The primary historical importance of VI₃ lies in its role as a volatile

intermediate in the van Arkel-de Boer process for producing high-purity vanadium metal.

Van Arkel-de Boer Process for Vanadium Purification

Formation Zone (Low Temperature) Decomposition Zone (High Temperature)

Impure Vanadium (V) Gaseous Vanadium(III) Iodide (VI₃)~500°C

Iodine (I₂)

Hot Tungsten FilamentTransport Pure Vanadium (V)~1400°C

Regenerated Iodine (I₂)Recycled

Click to download full resolution via product page

Caption: The van Arkel-de Boer process for vanadium purification.

Vanadium(II) Iodide (VI₂)
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Discovery and First Synthesis: The first comprehensive report on the synthesis and

characterization of VI₂ was published in 1942 by Wilhelm Klemm and Ludwig Grimm. Their

method, considered the original synthesis, also involved the direct reaction of the elements.

Experimental Protocol for Synthesis (Klemm and Grimm, 1942):

Vanadium metal and a stoichiometric amount of iodine are sealed in a quartz tube under high

vacuum. The tube is slowly heated to around 800°C and held at this temperature for an

extended period. The product, VI₂, forms as black, lustrous crystals.

Physical and Chemical Properties:

Property Value Reference

Formula VI₂ [2]

Molar Mass 304.75 g/mol

Appearance Black, micaceous solid [2]

Crystal Structure Cadmium iodide (CdI₂) type [2]

Density 5.44 g/cm³ [2]

Alternative Synthesis: A later method for preparing solvated vanadium(II) iodides involves the

reduction of vanadium(III) chloride with trimethylsilyl iodide.

Vanadium(IV) Iodide (VI₄)
Discovery and Characterization: The existence of vanadium(IV) iodide is primarily as a

gaseous species. Its presence was first reported by Berry, Smardzewski, and McCarley in

1969. They found evidence for VI₄ in the vapor phase during the thermal decomposition of VI₃.

Formation:

VI₄ is formed in the gas phase when VI₃ is heated. The decomposition of solid VI₃ yields solid

VI₂ and gaseous VI₄:

2 VI₃(s) ⇌ VI₂(s) + VI₄(g)
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Properties: Due to its instability, VI₄ has not been isolated as a stable solid at room

temperature. Its properties have been studied in the gas phase.

Logical Flow of Vanadium Iodide Discovery
The timeline of the discovery and significant study of vanadium iodide compounds can be

visualized as a progression from the establishment of fundamental vanadium chemistry to the

synthesis and application of its iodide derivatives.

Discovery and Study Timeline of Vanadium Iodides

1860s

1920s

1940s

1960s

1867: Roscoe isolates pure Vanadium
(focus on chlorides and oxides)

1925: Van Arkel-de Boer process
utilizes VI₃ for V purification

1942: Klemm and Grimm report
the 'original' synthesis of VI₂

1969: Juza et al. publish
detailed studies on VI₂ and VI₃

1969: Berry et al. provide
evidence for gaseous VI₄
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Caption: Chronological overview of key milestones in vanadium iodide research.

Conclusion
The study of vanadium iodide compounds, while initiated later than that of other vanadium

halides, has been crucial for the production of high-purity vanadium and has contributed to a

deeper understanding of the chemistry of this versatile transition metal. The primary synthetic

routes to the binary iodides have historically been, and largely remain, the direct reaction of the

elements under anhydrous conditions at elevated temperatures. Further research into the

properties of these compounds, particularly the layered structures of VI₂ and VI₃, continues to

be of interest in the field of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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